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Compound of Interest

Compound Name: Pentyl valerate

Cat. No.: B1667271 Get Quote

An In-depth Technical Guide to Pentyl Valerate (CAS 2173-56-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyl valerate, also known as amyl pentanoate, is an organic ester with the chemical formula

C₁₀H₂₀O₂.[1] Identified by the CAS number 2173-56-0, it is a colorless liquid recognized for its

characteristic fruity scent, often compared to apples or pineapples.[2][3] This compound is

utilized primarily in the food and fragrance industries as a flavoring and aromatic agent.[3][4]

Additionally, it serves as a chemical intermediate in the synthesis of other organic compounds,

such as dyes.[5][6] In a biological context, pentyl valerate is metabolized through hydrolysis

into its constituent alcohol (1-pentanol) and carboxylic acid (valeric acid).

Chemical and Physical Properties
The fundamental properties of pentyl valerate are summarized below. These characteristics

are crucial for its handling, application, and analysis in a laboratory setting.

Table 1: Identifiers and Chemical Formula
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Identifier Value

CAS Number 2173-56-0[1]

IUPAC Name pentyl pentanoate[6]

Synonyms
Amyl valerate, Pentyl pentanoate, Valeric acid

pentyl ester[7]

Molecular Formula C₁₀H₂₀O₂[1]

Molecular Weight 172.26 g/mol [1]

SMILES CCCCCOC(=O)CCCC[1]

InChI Key FGPPDYNPZTUNIU-UHFFFAOYSA-N[8]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless liquid[7][9]

Odor Fruity, apple-like[2]

Density 0.865 g/mL at 20 °C[9][10]

Boiling Point 201-203 °C[9][10]

Melting Point -78.8 °C[7]

Flash Point 81 °C (177.8 °F) - closed cup[9][11]

Refractive Index (n20/D) 1.417[9][10]

Vapor Pressure 0.233 mmHg at 25 °C[12]

Water Solubility Practically insoluble

Synthesis and Analysis
Pentyl valerate is most commonly synthesized via Fischer esterification. For analysis and

quality control, chromatographic methods such as Gas Chromatography (GC) and High-
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Performance Liquid Chromatography (HPLC) are typically employed.

Experimental Protocol: Fischer Esterification Synthesis
This protocol describes a standard laboratory procedure for synthesizing pentyl valerate from

valeric acid and 1-pentanol using an acid catalyst.

Materials:

Valeric acid (pentanoic acid)

1-Pentanol

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Diethyl ether or ethyl acetate

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine valeric acid (1.0 mol equivalent) and an

excess of 1-pentanol (e.g., 2.0-3.0 mol equivalents). The excess alcohol helps to shift the

reaction equilibrium towards the product.[2]
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Catalysis: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approx.

0.1 mol equivalent) to the mixture while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The

reaction is typically refluxed for 2-4 hours. The progress can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup - Quenching and Extraction: After cooling to room temperature, transfer the reaction

mixture to a separatory funnel. Dilute with diethyl ether or ethyl acetate. Wash the organic

layer sequentially with:

Water to remove the excess alcohol.

Saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted

valeric acid (caution: CO₂ evolution).

Saturated brine solution to reduce the solubility of organic material in the aqueous layer.

Drying and Filtration: Dry the separated organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter to remove the drying agent.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude pentyl valerate can be purified by fractional distillation to yield the final product.[13]

Analytical Protocols
Gas Chromatography (GC):

Purpose: To assess the purity of pentyl valerate and monitor reaction progress.

Column: A non-polar capillary column (e.g., DB-5 or HP-5ms) is suitable.

Injector Temperature: 250 °C

Detector (FID) Temperature: 280 °C

Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 200 °C at 10 °C/min.
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Carrier Gas: Helium or Hydrogen.

Expected Retention: The Kovats retention index for pentyl valerate on a standard non-polar

column is approximately 1155-1188.[10]

High-Performance Liquid Chromatography (HPLC):

Purpose: For quantification and purification.

Method: Reverse-phase (RP) HPLC.[1]

Column: C18 column (e.g., Newcrom R1).[1]

Mobile Phase: A gradient of acetonitrile and water.[1] For mass spectrometry (MS)

compatibility, formic acid can be used as a modifier instead of phosphoric acid.[1]

Detector: UV (at low wavelength, e.g., 210 nm) or Evaporative Light Scattering Detector

(ELSD) for non-chromophoric compounds.

Safety and Handling
Pentyl valerate is a combustible liquid and requires appropriate safety precautions.[7][11]

Table 3: GHS Hazard and Precautionary Statements
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Category Information

GHS Hazard Statement H227: Combustible liquid.[7]

Precautionary Statements
P210: Keep away from heat/sparks/open

flames/hot surfaces. No smoking.[7]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P370 + P378: In case of fire: Use dry sand, dry

chemical or alcohol-resistant foam to extinguish.

[7]

P403 + P235: Store in a well-ventilated place.

Keep cool.[7]

S23: Do not breathe vapour.[12]

S24/25: Avoid contact with skin and eyes.[12]

First Aid Measures:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[14]

Skin Contact: Wash off with soap and plenty of water.[14]

Eye Contact: Flush eyes with water as a precaution.[14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[14] In all cases of exposure, it

is advised to consult a physician.[14]

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate key processes related to pentyl
valerate.
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Caption: Fischer Esterification Workflow for Pentyl Valerate Synthesis.
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Caption: Metabolic Pathway of Pentyl Valerate via Hydrolysis.
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Caption: Applications of Pentyl Valerate in Industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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